Cas no 35141-30-1 (3-(Trimethoxysilyl)propyldiethylenetriamine)

• Product Name: 3-(Trimethoxysilyl)propyldiethylenetriamine
• CAS No: 35141-30-1
• MF: C₁₀H₂₇N₃O₃Si
• MW: 265.425183534622
• MDL: MFCD00069173
• CID: 54374
• PubChem ID: 24865858
• Update Time: 2025-10-20

3-(Trimethoxysilyl)propyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Aminoethyl)-N2-(3-(trimethoxysilyl)propyl)ethane-1,2-diamine
• 2-[2-(3-Trimethoxysilylpropylamino)ethylamino]ethylamine
• (3-(Trimethoxysilyl)propyl)diethylenetriamine
• 3-[2-(2-Aminoethylamino)ethylamino]propyl-trimethoxysilane
• 3-[(Trimethoxysilyl)propyl]diethylenetriamine
• 3-[2-(2-AMINOETHYLAMINO)ETHYLAMINO]PROPYL-TRIMETHOXYSILANE TECHN.
• N'-[2-(3-trimethoxysilylpropylamino)ethyl]ethane-1,2-diamine
• [N-((N-aminoethyl)aminoethyl)aminopropyl]trimethoxysilane
• 3-[2-(2-AMinoethylaMino)ethylaMino]propyl-triMethoxysilane, tech.
• 4,7,10-triazadecyl-trimethoxysilane
• N1-[3-(trimethoxysilyl)propyl]diethylenetriamine
• Trimethoxysilylpropyldiethylenetriamine
• N1-(3-Trimethoxysilylpropyl)diethylenetriamine
• 35141-30-1
• Q27258112
• 3-[2-(2-Aminoethylamino)ethylamino]propyltrimethoxysilane
• 3-(2-(2-Aminoethyl)ethylamino)propyltrimethoxysilane
• J-019958
• N-(2-AMINOETHYL)-N'-(3-(TRIMETHOXYSILYL)PROPYL)-1,2-ETHANEDIAMINE
• 10-trimethoxysilyl-1,4,7-triazadecan
• 4,7,10-triazadecyltrimethoxysilane
• CAS-35141-30-1
• trimethoxy silylpropyldiethylenetriamine
• (2-((2-AMINOETHYL)AMINO)ETHYL)(3-(TRIMETHOXYSILYL)PROPYL)AMINE
• 3W3E2D4706
• EINECS 252-390-9
• 1-(3-(trimethoxysilyl)propyl)diethylenetriamine
• s18300
• N-(2-Aminoethyl)-N'-(3-(trimethoxysilyl)propyl)ethylenediamine
• N-(2-aminoethyl)-N'-(3-(trimethoxysilyl)propyl)ethane-1,2-diamine
• N-3-(TRIMETHOXYSILYL)PROPYL)DIETHYLENETRIAMINE
• NS00055389
• MFCD00069173
• J289.914K
• FT-0752427
• DTXSID2044422
• n-[3-(trimethoxysilyl)propyl]diethylenetriamine
• SCHEMBL37873
• NCGC00357015-01
• Dynasylan TRIAMO
• 1,2-Ethanediamine, N1-(2-aminoethyl)-N2-(3-(trimethoxysilyl)propyl)-
• 1,2-Ethanediamine, N-(2-aminoethyl)-N'-(3-(trimethoxysilyl)propyl)-
• 1,2-Ethanediamine, N-(2-aminoethyl)-N'-[3-(trimethoxysilyl)propyl]-
• 3-Trimethoxysilylpropyldiethylenetriamine
• (3-(2-(2-(2-AMINOETHYLAMINO)ETHYL)AMINO)PROPYL)TRIMETHOXYSILANE
• DTXCID0024422
• CHEMBL3561898
• N'-(2-(3-TRIMETHOXYSILYLPROPYLAMINO)ETHYL)ETHANE-1,2-DIAMINE
• N-(2-Aminoethyl)-N'-[3-(trimethoxysilyl)propyl]ethane-1,2-diamine
• CS-0451534
• F71294
• N1-(3-Trimethoxysilylpropyl)diethylenetriamine, technical grade
• UNII-3W3E2D4706
• (3-Trimethoxysilylpropyl)diethylenetriamine
• AKOS015901807
• 3-Diethylenetriaminopropyltrimethoxysilane
• 3-[2-(2-aminoethylamino)-ethylamino]-propyl trimethoxysilane
• TRIMETHOXY(9-AMINO-4,7-DIAZANONANE-1-YL)SILANE
• 2-[2-(3-Trimethoxysilylpropylami)ethylami]ethylamine
• Diethylenetriaminopropyltrimethoxysilane
• Tox21_303768
• (3-TRIMETHOXYSILYLPROPYL)DIETHYLENETRIAMINE, tech-95
• ethyl]ethane-1,2-diamine
• N\\'-[2-(3-trimethoxysilylpropylamino)ethyl]ethane-1,2-diamine
• 3,3-dimethoxy-2-oxa-7,10-diaza-3-siladodecan-12-amine
• NHBRUUFBSBSTHM-UHFFFAOYSA-N
• 3-(Trimethoxysilyl)propyldiethylenetriamine

• MDL： MFCD00069173
• Inchi： 1S/C10H27N3O3Si/c1-14-17(15-2,16-3)10-4-6-12-8-9-13-7-5-11/h12-13H,4-11H2,1-3H3
• InChI Key： NHBRUUFBSBSTHM-UHFFFAOYSA-N
• SMILES： [Si](CCCNCCNCCN)(OC)(OC)OC

Computed Properties

• Exact Mass: 265.18200
• Monoisotopic Mass: 265.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.03 g/mL at 25 °C(lit.)
• Boiling Point: 114-118 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 257 ° f
  Celsius: 125 ° c
  
• Refractive Index: n20/D 1.459(lit.)
• PSA: 77.77000
• LogP: 0.87460
• Vapor Pressure: 1 mmHg ( 20 °C)
• Solubility: Not available

3-(Trimethoxysilyl)propyldiethylenetriamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H312-H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21-34-43
• Safety Instruction： S26-S36/37/39-S45-S8-S30-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25;S30;S36/37/39;S45;S8
• Risk Phrases：R14; R34; R43
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers away from corrosive substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 3-(Trimethoxysilyl)propyldiethylenetriamine

Comprehensive Guide to 3-(Trimethoxysilyl)propyldiethylenetriamine (CAS No. 35141-30-1): Properties, Applications, and Innovations

3-(Trimethoxysilyl)propyldiethylenetriamine (CAS No. 35141-30-1) is a versatile organosilane compound widely used in industries ranging from adhesives to advanced materials. Its unique molecular structure, combining a trimethoxysilyl group with a diethylenetriamine backbone, enables exceptional adhesion promotion, surface modification, and crosslinking capabilities. This article delves into its chemical properties, applications, and emerging trends, addressing common queries like "how does 3-(Trimethoxysilyl)propyldiethylenetriamine improve adhesion?" and "what are the alternatives to CAS 35141-30-1?".

The compound’s hydrolyzable methoxy groups react with moisture to form silanol groups, which bond to inorganic surfaces like glass, metals, and minerals. Meanwhile, the amine-functionalized organic chain enhances compatibility with polymers such as epoxies, polyurethanes, and rubbers. This dual functionality makes it a key ingredient in silane coupling agents, a topic frequently searched in material science forums. Recent studies highlight its role in nanocomposite reinforcement, where it improves dispersion of nanoparticles like silica or graphene in matrices.

In the adhesives sector, 3-(Trimethoxysilyl)propyldiethylenetriamine addresses the growing demand for "high-temperature-resistant adhesives" and "durable coatings." Its ability to form covalent bonds between substrates and resins aligns with sustainability trends, reducing material waste. Environmental concerns have also spurred interest in "bio-based alternatives to silanes," though CAS 35141-30-1 remains unmatched for performance in harsh conditions. Manufacturers often inquire about "storage conditions for amine silanes," emphasizing the need for anhydrous environments to prevent premature hydrolysis.

Innovations in 3D printing materials and smart coatings further expand its applications. Researchers are exploring its use in self-healing polymers, where the amine groups initiate repair mechanisms. SEO analytics reveal rising searches for "silane-modified polymers vs. traditional adhesives," reflecting industry shifts. Regulatory compliance, such as REACH and FDA approvals for indirect food contact, is another hot topic, with CAS 35141-30-1 meeting stringent standards.

From a technical perspective, the compound’s molecular weight (265.4 g/mol) and solubility in polar solvents are critical for formulation engineers. Its bifunctional nature bridges organic and inorganic phases, a principle leveraged in "hybrid material design." FAQs like "how to calculate silane dosage in formulations?" underscore its precision-dependent applications. Recent patents highlight modifications to its structure for enhanced UV stability, responding to demands for "weather-resistant construction materials."

In conclusion, 3-(Trimethoxysilyl)propyldiethylenetriamine (CAS 35141-30-1) is a cornerstone of modern material science. Its adaptability to evolving technologies—from green chemistry to nanotechnology—ensures its relevance. As industries prioritize performance and sustainability, this compound will continue to inspire solutions for adhesion, durability, and innovation.